71-62-5

Veratridine

In Stock

• CAS RN:
• 71-62-5

• Formula:
• C₃₆H₅₁NO₁₁

• InChI:
• InChI=1S/C36H51NO11/c1-19-6-11-26-31(3,40)35(43)25(17-37(26)16-19)33(42)18-34-24(32(33,41)15-27(35)38)10-9-23-30(34,2)13-12-28(36(23,44)48-34)47-29(39)20-7-8-21(45-4)22(14-20)46-5/h7-8,14,19,23-28,38,40-44H,6,9-13,15-18H2,1-5H3/t19-,23-,24-,25-,26-,27-,28-,30-,31+,32+,33+,34+,35-,36-/m0/s1

• InChIKey:
• FVECELJHCSPHKY-YFUMOZOISA-N

• Veratridine is a steroid. It has a role as a sodium channel modulator. It derives from a cevane.
  A benzoate-cevane found in VERATRUM and Schoenocaulon. It activates SODIUM CHANNELS to stay open longer than normal.

3-(Amidinothio)propionic acid hydrochloride

Usually In Stock

• CAS RN:
• 871-62-5

• Formula:
• C4H9ClN2O2S

• InChI:
• InChI=1S/C4H8N2O2S.ClH/c5-4(6)9-2-1-3(7)8;/h1-2H2,(H3,5,6)(H,7,8);1H

• InChIKey:
• SPLVTQKVMVVJPT-UHFFFAOYSA-N

• 3-(Amidinothio)propionic acid hydrochloride is a useful research compound. Its molecular formula is C4H9ClN2O2S and its molecular weight is 184.65 g/mol. The purity is usually 95%.

Hopane

In Stock

• CAS RN:
• 471-62-5

• Formula:
• C30H52

• InChI:
• InChI=1S/C30H52/c1-20(2)21-12-17-27(5)22(21)13-18-29(7)24(27)10-11-25-28(6)16-9-15-26(3,4)23(28)14-19-30(25,29)8/h20-25H,9-19H2,1-8H3/t21-,22+,23+,24-,25-,27+,28+,29-,30-/m1/s1

• InChIKey:
• ZRLNBWWGLOPJIC-PYQRSULMSA-N

• 17β (H),21β (H)-Hopanes belong to the hopanes family of hydrocarbons which are known as the biomarkers of petroleum products.
  Hopane is a terpenoid fundamental parent and a triterpene.
  

Tolylene Diisocyanate (MIX OF ISOMERS)

In Stock

• CAS RN:
• 26471-62-5

• Formula:
• C9-H6-N2-O2

• InChI:
• InChI=1S/C9H6N2O2/c1-7-2-3-8(10-5-12)4-9(7)11-6-13/h2-4H,1H3

• Tolylene Diisocyanate (MIX OF ISOMERS) is a useful research compound. Its molecular formula is C9-H6-N2-O2 and its molecular weight is 174.16. The purity is usually 95%.

Carbamic acid, (1-methoxybutyl)-, 1,1-dimethylethyl ester (9CI)

• CAS RN:
• 131971-62-5

• Formula:
• C10H21NO3

• InChI:
• InChI=1S/C10H21NO3/c1-6-7-8(13-5)11-9(12)14-10(2,3)4/h8H,6-7H2,1-5H3,(H,11,12)

• InChIKey:
• SZWDIDRLJRPBIM-UHFFFAOYSA-N

• Carbamic acid, (1-methoxybutyl)-, 1,1-dimethylethyl ester (9CI), also known as Carbamic acid, (1-methoxybutyl)-, 1,1-dimethylethyl ester (9CI), is a useful research compound. Its molecular formula is C10H21NO3 and its molecular weight is 203.28 g/mol. The purity is usually 95%.

6-(2-Chlorophenoxy)-5-nitropyrimidin-4-amine

Usually In Stock

• CAS RN:
• 681271-62-5

• Formula:
• C10H7ClN4O3

• InChI:
• InChI=1S/C10H7ClN4O3/c11-6-3-1-2-4-7(6)18-10-8(15(16)17)9(12)13-5-14-10/h1-5H,(H2,12,13,14)

• InChIKey:
• GBGUENCHKFOEQH-UHFFFAOYSA-N

• 6-(2-Chlorophenoxy)-5-nitropyrimidin-4-amine is a useful research compound. Its molecular formula is C10H7ClN4O3 and its molecular weight is 266.64. The purity is usually 95%.

3-(3,4-Difluorobenzoyl)thiophene

In Stock

• CAS RN:
• 898771-62-5

• Formula:
• C11H6F2OS

• InChI:
• InChI=1S/C11H6F2OS/c12-9-2-1-7(5-10(9)13)11(14)8-3-4-15-6-8/h1-6H

• InChIKey:
• QATLINARFDBPGR-UHFFFAOYSA-N

• 3-(3,4-Difluorobenzoyl)thiophene is a useful research compound. Its molecular formula is C11H6F2OS and its molecular weight is 224.23 g/mol. The purity is usually 95%.

1-(furan-2-ylmethyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)-3-(m-tolyl)thiourea

In Stock

• CAS RN:
• 851971-62-5

• Formula:
• C24H25N3OS

• InChI:
• InChI=1S/C24H25N3OS/c1-17-7-5-8-19(15-17)26-24(29)27(16-20-9-6-14-28-20)13-12-21-18(2)25-23-11-4-3-10-22(21)23/h3-11,14-15,25H,12-13,16H2,1-2H3,(H,26,29)

• InChIKey:
• JOTGXSXRDCAEQC-UHFFFAOYSA-N

• 1-(furan-2-ylmethyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)-3-(m-tolyl)thiourea is a useful research compound. Its molecular formula is C24H25N3OS and its molecular weight is 403.54. The purity is usually 95%.

N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 869071-62-5

• Formula:
• C21H22FN3O7S

• InChI:
• InChI=1S/C21H22FN3O7S/c22-15-3-5-16(6-4-15)33(28,29)25-8-1-9-30-19(25)12-24-21(27)20(26)23-11-14-2-7-17-18(10-14)32-13-31-17/h2-7,10,19H,1,8-9,11-13H2,(H,23,26)(H,24,27)

• InChIKey:
• IVZNCUSCYFSGDP-UHFFFAOYSA-N

• N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H22FN3O7S and its molecular weight is 479.48. The purity is usually 95%.

5-(2-aminopropyl)-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

In Stock

• CAS RN:
• 924871-62-5

• Formula:
• C9H13N5O

• InChI:
• InChI=1S/C9H13N5O/c1-6(10)4-14-5-11-8-7(9(14)15)3-12-13(8)2/h3,5-6H,4,10H2,1-2H3

• InChIKey:
• QOYIJNPYQZNXKP-UHFFFAOYSA-N

• 5-(2-aminopropyl)-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C9H13N5O and its molecular weight is 207.237. The purity is usually 95%.

6-methyl-1-(thiophen-2-ylmethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 940271-62-5

• Formula:
• C13H11N3O2S

• InChI:
• InChI=1S/C13H11N3O2S/c1-8-5-10(13(17)18)11-6-14-16(12(11)15-8)7-9-3-2-4-19-9/h2-6H,7H2,1H3,(H,17,18)

• InChIKey:
• YFRLWLAEMJSVAD-UHFFFAOYSA-N

• 6-methyl-1-(thiophen-2-ylmethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C13H11N3O2S and its molecular weight is 273.31. The purity is usually 95%.

4-(Aminomethyl)-3-fluorophenol

In Stock

• CAS RN:
• 754971-62-5

• Formula:
• C7H8FNO

• InChI:
• InChI=1S/C7H8FNO/c8-7-3-6(10)2-1-5(7)4-9/h1-3,10H,4,9H2

• InChIKey:
• VPSAMJPQAGOBGM-UHFFFAOYSA-N

• 4-(Aminomethyl)-3-fluorophenol is a useful research compound. Its molecular formula is C7H8FNO and its molecular weight is 141.14 g/mol. The purity is usually 95%.

1-TERT-BUTYL-4,4,4-TRIS(DIMETHYLAMINO)-2,2-BIS[TRIS(DIMETHYLAMINO) PHOSPHORANYLIDE-NAMINO]-2LAMBDA5,

Usually In Stock

• CAS RN:
• 181471-62-5

• Formula:
• C22H63N13P4

• 1-TERT-BUTYL-4,4,4-TRIS(DIMETHYLAMINO)-2,2-BIS[TRIS(DIMETHYLAMINO) PHOSPHORANYLIDE-NAMINO]-2LAMBDA5, is a useful research compound. Its molecular formula is C22H63N13P4 and its molecular weight is 721.53. The purity is usually 95%.

(1R,2R)-2-fluoro-N-(3-methylbutyl)cyclohexan-1-amine

In Stock

• CAS RN:
• 1844971-62-5

• Formula:
• C11H22FN

• InChI:
• InChI=1S/C11H22FN/c1-9(2)7-8-13-11-6-4-3-5-10(11)12/h9-11,13H,3-8H2,1-2H3/t10-,11-/m1/s1

• InChIKey:
• NLNSOGDKASZOFX-GHMZBOCLSA-N

• (1R,2R)-2-fluoro-N-(3-methylbutyl)cyclohexan-1-amine is a useful research compound. Its molecular formula is C11H22FN and its molecular weight is 187.3 g/mol. The purity is usually 95%.

2-chloro-N-[2-methyl-1-(thiophen-2-yl)propyl]pyridine-4-carboxamide

Usually In Stock

• CAS RN:
• 1111471-62-5

• Formula:
• C14H15ClN2OS

• InChI:
• InChI=1S/C14H15ClN2OS/c1-9(2)13(11-4-3-7-19-11)17-14(18)10-5-6-16-12(15)8-10/h3-9,13H,1-2H3,(H,17,18)

• InChIKey:
• YNBJKHWVNOKHPV-UHFFFAOYSA-N

• 2-chloro-N-[2-methyl-1-(thiophen-2-yl)propyl]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C14H15ClN2OS and its molecular weight is 294.8. The purity is usually 95%.

2-chloro-N-(3-(pyridin-2-yloxy)benzyl)benzamide

In Stock

• CAS RN:
• 1705171-62-5

• Formula:
• C19H15ClN2O2

• InChI:
• InChI=1S/C19H15ClN2O2/c20-17-9-2-1-8-16(17)19(23)22-13-14-6-5-7-15(12-14)24-18-10-3-4-11-21-18/h1-12H,13H2,(H,22,23)

• InChIKey:
• SHMBSARLCJCAMR-UHFFFAOYSA-N

• 2-chloro-N-(3-(pyridin-2-yloxy)benzyl)benzamide is a useful research compound. Its molecular formula is C19H15ClN2O2 and its molecular weight is 338.79. The purity is usually 95%.

N-Benzyl-4-bromoaniline hydrochloride

In Stock

• CAS RN:
• 2219371-62-5

• Formula:
• C13H13BrClN

• InChI:
• InChI=1S/C13H12BrN.ClH/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11;/h1-9,15H,10H2;1H

• InChIKey:
• RKVAOAGKOQDAQT-UHFFFAOYSA-N

• N-Benzyl-4-bromoaniline hydrochloride is a useful research compound. Its molecular formula is C13H13BrClN and its molecular weight is 298.61. The purity is usually 95%.

5-Bromo-N-[2-(furan-2-yl)-2-methoxyethyl]pyrimidin-2-amine

Usually In Stock

• CAS RN:
• 2379971-62-5

• Formula:
• C11H12BrN3O2

• InChI:
• InChI=1S/C11H12BrN3O2/c1-16-10(9-3-2-4-17-9)7-15-11-13-5-8(12)6-14-11/h2-6,10H,7H2,1H3,(H,13,14,15)

• InChIKey:
• XAYZJSSHKIHEOV-UHFFFAOYSA-N

• 5-Bromo-N-[2-(furan-2-yl)-2-methoxyethyl]pyrimidin-2-amine is a useful research compound. Its molecular formula is C11H12BrN3O2 and its molecular weight is 298.14. The purity is usually 95%.

4-(2-Fluorobenzoyl)isoquinoline

In Stock

• CAS RN:
• 1187171-62-5

• Formula:
• C16H10FNO

• InChI:
• InChI=1S/C16H10FNO/c17-15-8-4-3-7-13(15)16(19)14-10-18-9-11-5-1-2-6-12(11)14/h1-10H

• InChIKey:
• LXTGVXYDXBSLKI-UHFFFAOYSA-N

• 4-(2-Fluorobenzoyl)isoquinoline is a useful research compound. Its molecular formula is C16H10FNO and its molecular weight is 251.25 g/mol. The purity is usually 95%.

Methyl 2-(4-bromo-3-ethylpyrazol-1-yl)acetate

Usually In Stock

• CAS RN:
• 2109671-62-5

• Formula:
• C8H11BrN2O2

• InChI:
• InChI=1S/C8H11BrN2O2/c1-3-7-6(9)4-11(10-7)5-8(12)13-2/h4H,3,5H2,1-2H3

• InChIKey:
• SVFRATCLJKHHJV-UHFFFAOYSA-N

• Methyl 2-(4-bromo-3-ethylpyrazol-1-yl)acetate is a useful research compound. Its molecular formula is C8H11BrN2O2 and its molecular weight is 247.092. The purity is usually 95%.